![molecular formula C12H9N3O2S B5838218 2-methyl-6-(4-nitrophenyl)imidazo[2,1-b][1,3]thiazole CAS No. 106636-47-9](/img/structure/B5838218.png)
2-methyl-6-(4-nitrophenyl)imidazo[2,1-b][1,3]thiazole
Cat. No. B5838218
Key on ui cas rn:
106636-47-9
M. Wt: 259.29 g/mol
InChI Key: TVNZIVGSNZNQOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08895313B2
Procedure details
A mixture of 2-amino-5-methylthiazole (0.24 g, 2.11 mmol) and 2-bromo-4′-nitroacetophenone (0.5 g, 2.05 mmol) in EtOH (20 ml) was heated under reflux for 16 h. The reaction mixture was allowed to cool and sodium bicarbonate (200 mg, 2.38 mmol) was added and heating was continued for 1 h. On cooling to room temperature, the solvent was removed under reduced pressure and the residue dissolved in DCM (75 ml) and washed with water (30 ml), brine (30 ml) and dried (Na2SO4). The solvent was removed under reduced pressure and the residue was purified by flash chromatography (50:1 DCM/MeOH) to give the title compound (0.143 g, 26%) as a yellow solid.
Name
Yield
26%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][C:4]([CH3:7])=[CH:5][N:6]=1.Br[CH2:9][C:10]([C:12]1[CH:17]=[CH:16][C:15]([N+:18]([O-:20])=[O:19])=[CH:14][CH:13]=1)=O.C(=O)(O)[O-].[Na+]>CCO>[CH3:7][C:4]1[S:3][C:2]2=[N:1][C:10]([C:12]3[CH:13]=[CH:14][C:15]([N+:18]([O-:20])=[O:19])=[CH:16][CH:17]=3)=[CH:9][N:6]2[CH:5]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0.24 g
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Type
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reactant
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Smiles
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NC=1SC(=CN1)C
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 16 h
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Duration
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16 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heating
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue dissolved in DCM (75 ml)
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WASH
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Type
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WASH
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Details
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washed with water (30 ml), brine (30 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by flash chromatography (50:1 DCM/MeOH)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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CC1=CN2C(S1)=NC(=C2)C2=CC=C(C=C2)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.143 g | |
| YIELD: PERCENTYIELD | 26% | |
| YIELD: CALCULATEDPERCENTYIELD | 26.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
